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Compound of Interest

Compound Name: 4-Phenylbutylamine

Cat. No.: B088947

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, synthesis,
purification, and analysis of 4-Phenylbutylamine. The information is intended to equip
researchers, scientists, and drug development professionals with the necessary knowledge to
handle this compound safely and effectively in a laboratory setting.

Chemical and Physical Properties

4-Phenylbutylamine is a primary amine with a phenyl group attached to a butyl chain. It is a
valuable building block in organic synthesis and is also studied for its biological activities.
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Property Value Reference
CAS Number 13214-66-9 [1]
Molecular Formula CioH1sN [1]
Molecular Weight 149.23 g/mol [1]
Appearance Colorless to Ii'ght.yellow or light
orange clear liquid
Boiling Point 123-124 °C at 17 mmHg [1]
Density 0.944 g/mL at 25 °C [1]

Refractive Index

n20/D 1.519

[1]

Safety and Hazard Information

4-Phenylbutylamine is classified as a hazardous substance and requires careful handling.

The following table summarizes its hazard classifications.

Hazard Class

GHS Classification

Skin Corrosion/Irritation

Category 2: Causes skin irritation

Serious Eye Damage/Irritation

Category 2A: Causes serious eye irritation

Category 3 (Respiratory tract irritation): May

Specific Target Organ Toxicity (Single Exposure)

cause respiratory irritation

Hazard Statements (H-phrases):

e H315: Causes skin irritation

e H319: Causes serious eye irritation

o H335: May cause respiratory irritation

Precautionary Statements (P-phrases):
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/ eye protection/ face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER/doctor if you feel unwell.

» P332 + P313: If skin irritation occurs: Get medical advice/attention.

e P337 + P313: If eye irritation persists: Get medical advice/attention.

e P362 + P364: Take off contaminated clothing and wash it before reuse.

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.

e P501: Dispose of contents/container to an approved waste disposal plant.

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Personal Protective Equipment (PPE)
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Protection Type

Recommended Equipment

Eye/Face Protection

Safety glasses with side-shields conforming to
EN166. Use equipment for eye protection tested
and approved under appropriate government
standards such as NIOSH (US) or EN 166(EU).

Skin Protection

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique (without touching glove's outer
surface) to avoid skin contact with this product.
Dispose of contaminated gloves after use in
accordance with applicable laws and good
laboratory practices. Wash and dry hands. The
selected protective gloves have to satisfy the
specifications of EU Directive 89/686/EEC and
the standard EN 374 derived from it.

Body Protection

Complete suit protecting against chemicals. The
type of protective equipment must be selected
according to the concentration and amount of
the dangerous substance at the specific

workplace.

Respiratory Protection

Where risk assessment shows air-purifying
respirators are appropriate use a full-face
respirator with multi-purpose combination (US)
or type ABEK (EN 14387) respirator cartridges
as a backup to engineering controls. If the
respirator is the sole means of protection, use a
full-face supplied air respirator. Use respirators
and components tested and approved under
appropriate government standards such as
NIOSH (US) or CEN (EU).

Experimental Protocols
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Synthesis of 4-Phenylbutylamine from 4-
Phenylbutyronitrile

A common method for the synthesis of 4-Phenylbutylamine is the reduction of 4-

phenylbutyronitrile using a strong reducing agent like Lithium Aluminum Hydride (LiAIH4).[2]

Materials:

4-Phenylbutyronitrile

Lithium Aluminum Hydride (LiAlH4)

Anhydrous diethyl ether or Tetrahydrofuran (THF)
Anhydrous dioxane[3]

Potassium carbonate solution (aqueous)[3]
Sodium sulfate (anhydrous)

Hydrochloric acid (HCI)

Sodium hydroxide (NaOH)

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
suspend LiAlHa4 in anhydrous diethyl ether or THF.

Slowly add a solution of 4-phenylbutyronitrile in anhydrous dioxane to the LiAlH4 suspension
at a rate that maintains a gentle reflux.[3]

After the addition is complete, continue to reflux the reaction mixture for an additional hour.

[3]

Carefully quench the reaction by the dropwise addition of a solution of potassium carbonate
in water with vigorous stirring.[3]
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« Filter the resulting mixture, and wash the filter cake with a 1:1 mixture of dioxane and diethyl
ether.[3]

o Separate the organic layer from the filtrate and wash it with brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude 4-phenylbutylamine.

Purification of 4-Phenylbutylamine

3.2.1. Fractional Distillation

Crude 4-phenylbutylamine can be purified by fractional distillation under reduced pressure.[4]

[5161[7]

Procedure:

Set up a fractional distillation apparatus with a vacuum source.
o Place the crude 4-phenylbutylamine in the distillation flask with a few boiling chips.
» Slowly heat the flask while applying a vacuum.

o Collect the fraction that distills at the appropriate boiling point and pressure (e.g., 123-124 °C
at 17 mmHg).[1]

e Monitor the purity of the collected fractions using an appropriate analytical technique such as
GC-MS or HPLC.

3.2.2. Preparative Column Chromatography
For higher purity, column chromatography can be employed.[8][9][10][11]
Procedure:

e Prepare a slurry of silica gel in a non-polar eluent (e.g., hexane or a mixture of hexane and
ethyl acetate).

e Pack a chromatography column with the silica gel slurry.
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Dissolve the crude 4-phenylbutylamine in a minimal amount of the eluent.
Load the sample onto the top of the column.

Elute the column with a gradient of increasing polarity (e.g., increasing the percentage of
ethyl acetate in hexane). To mitigate peak tailing, a small amount of a basic modifier like
triethylamine (e.g., 1%) can be added to the eluent.

Collect fractions and monitor the separation by Thin Layer Chromatography (TLC).

Combine the fractions containing the pure product and remove the solvent under reduced

pressure.

Analytical Methods

3.3.1. High-Performance Liquid Chromatography (HPLC)

A validated HPLC method is crucial for determining the purity and concentration of 4-
Phenylbutylamine.[12][13][14][15]

Chromatographic Conditions (starting point):

Column: C18, 150 mm x 4.6 mm, 5 um particle size[12]

Mobile Phase: Acetonitrile and 0.05 M Phosphate Buffer (pH 4.5) in a 60:40 v/v ratio[12]
Flow Rate: 1.0 mL/min[12]

Detection: UV at 220 nm[13]

Injection Volume: 10 pL

3.3.2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-

volatile compounds like 4-Phenylbutylamine.[3][16][17][18]

GC-MS Parameters (general method for primary amines):
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e Column: A non-polar or mid-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 pm
film thickness) is suitable.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
 Injector Temperature: 250 °C.
e Oven Temperature Program:
o Initial temperature: 80 °C, hold for 1 min.
o Ramp to 180 °C at 5 °C/min.
o Ramp to 240 °C at 10 °C/min.
o Ramp to 290 °C at 25 °C/min, hold for 10 min.[3]
e Mass Spectrometer:
o lonization Mode: Electron Impact (El) at 70 eV.
o Scan Range: m/z 40-400.

Biological Activity and Mechanism of Action

4-Phenylbutylamine is known to be a competitive inhibitor of monoamine oxidase A (MAO-A).
[1] MAO-A is an enzyme responsible for the degradation of monoamine neurotransmitters such
as serotonin, norepinephrine, and dopamine in the brain.[19] By inhibiting MAO-A, 4-
Phenylbutylamine increases the levels of these neurotransmitters in the synaptic cleft, which
can lead to various physiological and psychological effects.[19]

Mandatory Visualizations
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Workflow for the Synthesis of 4-Phenylbutylamine
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Synthesis Workflow
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Handling and Emergency Procedures for 4-Phenylbutylamine

Safe Handling
- Well-ventilated area
- Wear appropriate PPH
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Handling and Emergency Procedures
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MAO-A Inhibition by 4-Phenylbutylamine

4-Phenylbutylamine

. . Monoamine Neurotransmitters
MEIIEEIITSONB EA (A0 (Serotonin, Norepinephrine, Dopamine)

A.: \atalyzis /

inhibition leads to Degradation of Neurotransmitters

Increased Neurotransmitter Levels
in Synaptic Cleft

Click to download full resolution via product page
Mechanism of MAO-A Inhibition

Quantitative Toxicity Data

Specific LD50 and LC50 data for 4-Phenylbutylamine are not readily available in the searched
literature. The Safety Data Sheets reviewed indicate that this data is "not available”. For risk
assessment, it is recommended to treat 4-Phenylbutylamine as a substance with moderate
acute toxicity based on its hazard classifications. In the absence of specific data, it is prudent to
handle it with the same precautions as other chemicals with similar structures and hazard
profiles. General principles of acute toxicity testing suggest that such data would be determined
in animal models.[2][20][21][22][23][24][25][26][27]
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Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety guide. All laboratory work should be conducted in accordance with
institutional safety policies and procedures, and a thorough risk assessment should be
performed before handling 4-Phenylbutylamine. Always refer to the most current Safety Data
Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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